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Compound of Interest

Compound Name: 2-Bromo-5-methoxypyridine

Cat. No.: B047582 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the responsible management of chemical waste is a cornerstone of a safe and compliant

operational environment. This guide provides detailed, step-by-step procedures for the proper

disposal of 2-Bromo-5-methoxypyridine, ensuring the safety of personnel and adherence to

regulatory standards.

Immediate Safety and Hazard Information
2-Bromo-5-methoxypyridine is a hazardous chemical that requires careful handling. Based

on information for this compound and structurally similar chemicals, the primary hazards are

outlined below.

Hazard Identification and Precautionary Statements:
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Hazard Statement Description Precautionary Measures

H302 Harmful if swallowed.[1]
Do not eat, drink or smoke

when using this product.[1]

H315 Causes skin irritation.[1]

Wash hands thoroughly after

handling. Wear protective

gloves.[1]

H319
Causes serious eye irritation.

[1]

Wear eye protection/face

protection.[1]

H335
May cause respiratory

irritation.[1]

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. Use only outdoors or in a

well-ventilated area.[1]

Personal Protective Equipment (PPE):

To minimize exposure, the following personal protective equipment is mandatory when

handling 2-Bromo-5-methoxypyridine:

PPE Item Specification

Gloves Chemically resistant gloves (e.g., nitrile rubber).

Eye Protection Safety glasses with side-shields or goggles.[2]

Protective Clothing Lab coat.

Respiratory Protection

Use in a well-ventilated area.[2] If ventilation is

inadequate, a dust respirator may be necessary.

[2]

Step-by-Step Disposal Protocol
The disposal of 2-Bromo-5-methoxypyridine must be carried out in compliance with all local,

state, and federal regulations. The following operational plan provides a general framework for

its safe disposal.
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Waste Identification and Segregation
Characterize the Waste: All waste containing 2-Bromo-5-methoxypyridine, including pure

compound, solutions, and contaminated materials, must be classified as hazardous chemical

waste.

Segregate Incompatibles: Store waste containing this compound separately from

incompatible materials, such as strong oxidizing agents, to prevent potentially violent

reactions.[3]

Waste Accumulation and Storage
Secure Containment: Collect all 2-Bromo-5-methoxypyridine waste in a designated,

compatible, and sealable container.[3] The container should be kept securely closed at all

times, except when adding waste, and it is best practice to use a secondary container to

mitigate leaks or spills.[3]

Proper Labeling: The waste container must be clearly and accurately labeled with the words

"Hazardous Waste" and the full chemical name, "2-Bromo-5-methoxypyridine".[3] The

label should also indicate the associated hazards (e.g., "Toxic," "Irritant").[3]

Designated Storage Area: Store the waste container in a designated satellite accumulation

area within the laboratory.[3]

Spill and Contaminated Material Management
Spill Cleanup: In the event of a spill, use an inert absorbent material such as sand or

vermiculite to contain and collect the substance.[4] This collected material must then be

placed in a sealed container for disposal as hazardous waste.[4] Avoid generating dust

during cleanup.[2]

Contaminated Materials: Any materials that have come into contact with 2-Bromo-5-
methoxypyridine, such as gloves, absorbent pads, or empty containers, must be treated as

hazardous waste and disposed of accordingly.

Final Disposal Procedure
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Do Not Dispose Down the Drain: Under no circumstances should 2-Bromo-5-
methoxypyridine or its containers be disposed of in the regular trash or down the sanitary

sewer.[3]

Contact Environmental Health and Safety (EHS): Arrange for the pickup and disposal of the

hazardous waste through your institution's Environmental Health and Safety department or a

licensed hazardous waste disposal contractor.[3] The contents and container should be

disposed of at an appropriate treatment and disposal facility in accordance with applicable

laws and regulations.[5]

Documentation: Maintain meticulous records of the amount of waste generated and its

disposal date to ensure regulatory compliance.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-5-
methoxypyridine.
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Caption: Disposal workflow for 2-Bromo-5-methoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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